Cas no 135986-79-7 (2-Mercapto-2-methylpropanenitrile)

2-Mercapto-2-methylpropanenitrile is a sulfur-containing nitrile compound with the molecular formula C₄H₇NS. This clear to pale yellow liquid is characterized by its strong thiol odor and high reactivity due to the presence of both a mercapto (–SH) and nitrile (–CN) functional group. It serves as a versatile intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and specialty chemicals. Its ability to act as a nucleophile or participate in thiol-ene reactions makes it valuable for constructing sulfur-containing frameworks. The compound should be handled with care due to its potential toxicity and flammability, requiring proper storage under inert conditions.

2-Mercapto-2-methylpropanenitrile structure

135986-79-7 structure

Product Name:2-Mercapto-2-methylpropanenitrile

CAS No:135986-79-7

MF:C₄H₇NS

MW:101.170079469681

CID:6176000

PubChem ID:15697617

Update Time:2025-06-07

2-Mercapto-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

- 2-Mercapto-2-methylpropanenitrile
- EN300-7457129
- 135986-79-7
- 2-methyl-2-sulfanylpropanenitrile
- SCHEMBL6746591
- Inchi： 1S/C4H7NS/c1-4(2,6)3-5/h6H,1-2H3
- InChI Key： YKLQCZICVVNALO-UHFFFAOYSA-N
- SMILES： SC(C#N)(C)C

Computed Properties

Exact Mass: 101.02992040g/mol
Monoisotopic Mass: 101.02992040g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 6
Rotatable Bond Count: 0
Complexity: 87
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 24.8Å²

2-Mercapto-2-methylpropanenitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-7457129-0.05g	2-methyl-2-sulfanylpropanenitrile	135986-79-7	95.0%	0.05g	$827.0	2025-03-11
Enamine	EN300-7457129-0.1g	2-methyl-2-sulfanylpropanenitrile	135986-79-7	95.0%	0.1g	$867.0	2025-03-11
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Enamine	EN300-7457129-1.0g	2-methyl-2-sulfanylpropanenitrile	135986-79-7	95.0%	1.0g	$986.0	2025-03-11
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